5-(2-methylphenyl)-4-{[(5-methyl-2-thienyl)methylene]amino}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-methylphenyl)-4-[(E)-(5-methylthiophen-2-yl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H14N4S2/c1-10-5-3-4-6-13(10)14-17-18-15(20)19(14)16-9-12-8-7-11(2)21-12/h3-9H,1-2H3,(H,18,20)/b16-9+
• InChI Key: FLFSUKYHNRGEPG-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NNC(=S)N2N=CC3=CC=C(S3)C
• Isomeric SMILES: CC1=CC=CC=C1C2=NNC(=S)N2/N=C/C3=CC=C(S3)C
• Molecular Formula: C15H14N4S2
• Molecular Weight: 314.4 g/mol

Description

5-(2-methylphenyl)-4-{[(5-methyl-2-thienyl)methylene]amino}-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C15H14N4S2 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.06598881 g/mol and the complexity rating of the compound is 463. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of derivatives of 1,2,4-triazole, including compounds related to "5-(2-methylphenyl)-4-{[(5-methyl-2-thienyl)methylene]amino}-4H-1,2,4-triazole-3-thiol", has been explored for antimicrobial activities. Studies have demonstrated the synthesis of novel compounds with moderate to good antimicrobial properties against various microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2010).

Anticonvulsant Activity

Research into 1,2,4-triazole derivatives has also included the evaluation of their anticonvulsant activity. The synthesis of 3-(arylalkylthio)-4-alkyl/aryl-5-(4-aminophenyl)-4H-1,2,4-triazoles and related Schiff bases showed some compounds exhibited protection in anticonvulsant models, suggesting their potential for further investigation as anticonvulsant agents (Küçükgüzel et al., 2004).

Antileishmanial Activity

A study on the antileishmanial activity of 4-amino-1,2,4-triazole derivatives, including compounds structurally related to "this compound", found remarkable activity against Leishmania infantum promastigots. This suggests potential therapeutic applications for leishmaniasis (Süleymanoğlu et al., 2017).

Electrochemical Studies

Electrochemical behavior studies on thiotriazoles have contributed to understanding their redox properties and potential applications in electrochemical devices. The research sheds light on their oxidation mechanisms and possible use in sensor development or corrosion inhibition (Fotouhi et al., 2002).

Corrosion Inhibition

Derivatives of 1,2,4-triazole, similar to "this compound", have been investigated as corrosion inhibitors. A study on 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol demonstrated its effectiveness as a corrosion inhibitor for copper, providing insights into its protective mechanism and potential industrial applications (Chauhan et al., 2019).